Cas no 56075-05-9 (Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-)

Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]- structure
56075-05-9 structure
Product Name:Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-
CAS No:56075-05-9
MF:C17H22O2
MW:258.355385303497
CID:349901
PubChem ID:54264312
Update Time:2025-04-19

Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-
    • 4-(3,7-dimethylocta-2,6-dienoxy)benzaldehyde
    • DTXSID60710153
    • 4-[(3,7-Dimethylocta-2,6-dien-1-yl)oxy]benzaldehyde
    • 56075-05-9
    • Inchi: 1S/C17H22O2/c1-14(2)5-4-6-15(3)11-12-19-17-9-7-16(13-18)8-10-17/h5,7-11,13H,4,6,12H2,1-3H3
    • InChI Key: RFROFSRVRIXOFD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)CC=C(C)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 258.16206
  • Monoisotopic Mass: 258.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]- Related Literature

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